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Compound of Interest

Compound Name: AMQOZ-CHPh-4-O-C-acid

Cat. No.: B12388226

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of AMOZ-CHPh-4-O-C-acid, a critical
hapten used in the development of immunoassays for the detection of furaltadone metabolite,
3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ). Furaltadone is a nitrofuran antibiotic,
and monitoring its residues in food products is crucial for safety. This document details the
chemical properties, synthesis, and application of AMOZ-CHPh-4-O-C-acid in a competitive
indirect enzyme-linked immunosorbent assay (CIELISA), providing researchers with the
necessary information to utilize this compound in their own studies.

Core Data Presentation

The key quantitative data for AMOZ-CHPh-4-O-C-acid is summarized in the table below for
easy reference.

Property Value

CAS Number 1149378-54-0
Molecular Formula C17H21N306
Molecular Weight 363.37 g/mol
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Experimental Protocols

The following protocols are based on the methodologies described in the scientific literature for
the synthesis of haptens and their use in developing immunoassays for AMOZ. The primary
reference for the development of an ELISA using AMOZ-CHPh-4-O-C-acid is the work by Xu
ZL, et al., published in Talanta in 2013.[1]

Synthesis of Immunizing Hapten (AMOZ-CHPh-4-O-C-
acid)

The synthesis of AMOZ-CHPh-4-O-C-acid involves the derivatization of AMOZ with 2-(4-
formylphenoxy) acetic acid.[1] This process introduces a spacer arm and a terminal carboxylic
acid group, which is essential for conjugation to carrier proteins.

Materials:

3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ)
o 2-(4-formylphenoxy) acetic acid

e Sodium cyanoborohydride (NaCNBHs)

e Methanol

« Distilled water

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

» Dichloromethane

e Anhydrous sodium sulfate

Procedure:

e Dissolve AMOZ in methanol.
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e Add a solution of 2-(4-formylphenoxy) acetic acid in methanol to the AMOZ solution.
o Adjust the pH of the mixture to approximately 6.0 using 1 M HCI.

e Add sodium cyanoborohydride to the solution in small portions while stirring.

» Allow the reaction to proceed at room temperature for 24 hours.

e Quench the reaction by adding distilled water.

¢ Adjust the pH to 3.0 with 1 M HCI and then to 9.0 with 1 M NaOH.

o Extract the aqueous phase with dichloromethane.

e Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent under
reduced pressure to yield the final product, AMOZ-CHPh-4-O-C-acid.

Conjugation of Hapten to Carrier Proteins (BSA and
OVA)

To elicit an immune response and for use in the ELISA, the synthesized hapten is covalently
linked to carrier proteins such as Bovine Serum Albumin (BSA) for immunization and
Ovalbumin (OVA) for coating the ELISA plate. The active ester method is commonly employed
for this conjugation.

Materials:

AMOZ-CHPh-4-O-C-acid

e N-hydroxysuccinimide (NHS)

¢ N,N'-Dicyclohexylcarbodiimide (DCC)
e Dimethylformamide (DMF)

e Bovine Serum Albumin (BSA)

e Ovalbumin (OVA)
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e Phosphate-buffered saline (PBS), pH 7.4

e Dialysis tubing

Procedure:

Dissolve AMOZ-CHPh-4-0O-C-acid, NHS, and DCC in DMF.[2]

 Stir the mixture at room temperature for 12 hours to form the active ester.
e Centrifuge the mixture to remove the dicyclohexylurea byproduct.

e Dissolve BSA or OVAin PBS.

o Slowly add the supernatant containing the activated hapten to the protein solution while
stirring.

o Continue stirring the reaction mixture at 4°C for 24 hours.

» Dialyze the conjugate against PBS for 3 days with several changes of the buffer to remove
unconjugated hapten.

 Store the resulting immunogen (AMOZ-CHPh-4-O-C-acid-BSA) and coating antigen
(AMOZ-CHPh-4-0-C-acid-OVA) at -20°C.

Competitive Indirect ELISA (ciELISA) Protocol

This protocol outlines the use of the synthesized conjugates in a competitive indirect ELISA for
the detection of AMOZ.[3][4]

Materials:

o Coating antigen (AMOZ-CHPh-4-O-C-acid-OVA)

e Primary antibody (anti-AMOZ antibody, raised using AMOZ-CHPh-4-O-C-acid-BSA)
» Horseradish peroxidase (HRP)-conjugated secondary antibody

o AMOZ standard solutions
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Sample extracts

Coating buffer (carbonate-bicarbonate buffer, pH 9.6)
Washing buffer (PBS with 0.05% Tween 20, PBST)
Blocking buffer (e.g., 5% non-fat milk in PBST)
Substrate solution (TMB)

Stop solution (2 M H2S0a4)

96-well microtiter plates

Procedure:

Coating: Dilute the coating antigen in coating buffer and add 100 pL to each well of a 96-well
plate. Incubate overnight at 4°C.

Washing: Wash the plate three times with washing buffer.

Blocking: Add 200 pL of blocking buffer to each well and incubate for 2 hours at 37°C to
block non-specific binding sites.

Washing: Wash the plate three times with washing buffer.

Competitive Reaction: Add 50 pL of AMOZ standard solution or sample extract and 50 uL of
the primary antibody solution to each well. Incubate for 1 hour at 37°C.

Washing: Wash the plate three times with washing buffer.

Secondary Antibody Incubation: Add 100 pL of HRP-conjugated secondary antibody to each
well and incubate for 1 hour at 37°C.

Washing: Wash the plate five times with washing buffer.

Substrate Reaction: Add 100 pL of TMB substrate solution to each well and incubate in the
dark for 15 minutes at room temperature.
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o Stopping the Reaction: Add 50 pL of stop solution to each well.

e Measurement: Read the absorbance at 450 nm using a microplate reader. The absorbance
is inversely proportional to the concentration of AMOZ in the sample.

Mandatory Visualizations
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Caption: Workflow for the synthesis of AMOZ-CHPh-4-O-C-acid and its conjugation to carrier
proteins.

Experimental Workflow for Competitive Indirect ELISA
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Caption: Step-by-step workflow of the competitive indirect ELISA for AMOZ detection.

Signaling Pathways

AMOZ-CHPh-4-0O-C-acid is a synthetic hapten designed for immunological assays. As such, it
is not known to be involved in or to modulate any biological signaling pathways. Its function is
to act as an epitope for antibody generation and detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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